Cas no 76981-79-8 (ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 76981-79-8
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• CID: 1782737
• PubChem ID: 5710768
• Update Time: 2025-06-20

ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methyl-2-{[(2E)-3-phenylprop-2-enoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-2-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]amino]-, ethyl ester
• ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• BRN 5611336
• ETHYL 6-METHYL-2-[[(E)-3-PHENYLPROP-2-ENOYL]AMINO]-4,5,6,7-TETRAHYDROBENZOTHIOPHENE-3-CARBOXYLATE
• ethyl 6-methyl-2-[[(E)-3-phenylprop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS016312473
• F0866-0528
• ethyl 2-cinnamamido-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• 76981-79-8
• Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-2-((1-oxo-3-phenyl-2-propenyl)amino)-, ethyl ester
• AKOS002262731
• ET 2-(CINNAMOYLAMINO)-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE

• Inchi： 1S/C21H23NO3S/c1-3-25-21(24)19-16-11-9-14(2)13-17(16)26-20(19)22-18(23)12-10-15-7-5-4-6-8-15/h4-8,10,12,14H,3,9,11,13H2,1-2H3,(H,22,23)/b12-10+
• InChI Key： XAKPQEHSKQQWKB-ZRDIBKRKSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CC(C)CC2)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 369.13999
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 76981-79-8)

Ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, identified by its CAS number 76981-79-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the benzothiophene class, a structural motif renowned for its presence in numerous bioactive natural products and pharmacologically relevant compounds. The intricate architecture of this compound, featuring a fused benzothiophene ring system linked to an amide and an ester functionality, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The synthesis and characterization of this compound have garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple stereocenters and functional groups makes it a versatile scaffold for structural modifications, enabling the exploration of diverse pharmacological profiles. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological targets, paving the way for rational drug design.

In the realm of medicinal chemistry, the benzothiophene core is well-documented for its role in modulating various biological pathways. Compounds derived from this scaffold have shown efficacy in treating a wide range of disorders, including central nervous system disorders, cardiovascular diseases, and cancer. The specific substitution pattern in Ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is thought to contribute to its unique pharmacological properties. For instance, the amide group can engage in hydrogen bonding interactions with biological targets, while the ester moiety offers potential for metabolic stability and bioavailability optimization.

Recent studies have highlighted the importance of benzothiophene derivatives in addressing unmet medical needs. Researchers have been particularly interested in their potential as kinase inhibitors, given the prevalence of kinase-driven diseases such as cancer. The structural features of this compound suggest that it may interact with kinases or related enzymes by mimicking natural substrates or modulating enzyme activity through allosteric mechanisms. Preclinical studies are ongoing to elucidate its mechanism of action and assess its therapeutic potential.

The synthetic route to Ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the benzothiophene ring system, followed by functional group interconversions to introduce the amide and ester groups. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields.

The physicochemical properties of this compound are also of great interest. Its solubility profile, melting point, and spectroscopic characteristics provide valuable insights into its behavior in different environments. These properties are crucial for formulating drug candidates that exhibit optimal pharmacokinetic profiles. For instance, solubility is a critical factor determining oral bioavailability, while melting point influences storage stability.

In conclusion, Ethyl 6-methyl-2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 76981-79-8) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry and biology, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.